Cas no 2679930-15-3 ((2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679930-15-3
• MF: C₁₁H₁₁F₃NO₇P
• MW: 357.176514863968
• CID: 5619781
• PubChem ID: 165933037
• Update Time: 2025-10-28

(2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-[4-(phosphonooxy)phenyl]-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2679930-15-3
• EN300-28299329
• (2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H11F3NO7P/c12-11(13,14)10(18)15-8(9(16)17)5-6-1-3-7(4-2-6)22-23(19,20)21/h1-4,8H,5H2,(H,15,18)(H,16,17)(H2,19,20,21)/t8-/m0/s1
• InChI Key： MDKQGRURQFOIRU-QMMMGPOBSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 357.02252317g/mol
• Monoisotopic Mass: 357.02252317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 133Ų

Additional information on (2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Compound CAS No. 2679930-15-3: (2S)-3-4-(Phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic Acid

The compound with CAS number 2679930-15-3, named (2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent research studies.

The molecular structure of this compound is characterized by a phosphonooxy group attached to a phenyl ring and a trifluoroacetamido group linked to a propanoic acid backbone. The stereochemistry at the second carbon atom (denoted by the (S) configuration) plays a crucial role in determining the compound's biological activity and chemical reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, making this compound a valuable candidate for further exploration in medicinal chemistry.

One of the most notable aspects of this compound is its phosphonooxy group, which contributes to its stability and reactivity. Phosphonates are known for their ability to act as bioisosteres of carboxylic acids, making them useful in the development of enzyme inhibitors and other bioactive molecules. The presence of the trifluoroacetamido group further enhances the compound's properties by introducing electron-withdrawing effects, which can influence its interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its physical and chemical properties. Studies have demonstrated that the compound exhibits good solubility in polar solvents and shows stability under various reaction conditions. These properties make it an attractive candidate for use in pharmaceutical applications, where precise control over drug delivery and bioavailability is critical.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure suggests potential as an inhibitor of certain enzymes or receptors, which could lead to novel therapeutic agents for treating various diseases. Additionally, its unique combination of functional groups makes it a valuable building block for constructing more complex molecules with diverse biological activities.

Recent advancements in computational chemistry have also enabled researchers to model the behavior of this compound at the molecular level. By employing techniques such as molecular docking and dynamics simulations, scientists can predict how this compound interacts with target proteins and optimize its structure for improved efficacy. These computational studies have provided valuable insights into the potential mechanisms of action of this compound.

The synthesis of (2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the introduction of the phosphonooxy group via nucleophilic substitution reactions and the installation of the trifluoroacetamido group through amide bond formation. The stereochemical outcome is carefully controlled to ensure the desired (S)-configuration at the second carbon atom.

Efforts are currently underway to explore the biological activity of this compound further. Initial assays have shown that it exhibits moderate inhibitory activity against certain enzymes, suggesting that it could serve as a lead compound for drug development programs targeting specific pathological conditions. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, (2S)-3-4-(phosphonooxy)phenyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679930-15-3) represents a promising molecule with diverse applications in chemistry and biology. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for advancing scientific research and industrial innovation.